tert-Butyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate

• IUPAC Name: tert-butyl 3-[(4-fluorophenyl)methylamino]-2-methylpropanoate
• InChI: InChI=1S/C15H22FNO2/c1-11(14(18)19-15(2,3)4)9-17-10-12-5-7-13(16)8-6-12/h5-8,11,17H,9-10H2,1-4H3
• InChI Key: BNLNLNGWCVGSSX-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC=C(C=C1)F)C(=O)OC(C)(C)C
• Molecular Formula: C15H22FNO2
• Molecular Weight: 267.34 g/mol

Description

Molecular Structure Analysis

This compound contains a total of 41 bonds, including 19 non-H bonds, 7 multiple bonds, 7 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic ester, and 1 aliphatic secondary amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 267.34 g/mol. More detailed properties like melting point, boiling point, density, etc., were not found in the available resources.

Scientific Research Applications

Environmental Applications and Decomposition

• Decomposition in Cold Plasma Reactors : A study highlighted the use of radio frequency (RF) plasma reactors for the decomposition of air toxics, including methyl tert-butyl ether (MTBE), which shares structural similarities with tert-Butyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate. This method could potentially apply to the decomposition of various organic compounds, suggesting an avenue for environmental remediation technologies (Hsieh et al., 2011).

Environmental Occurrence and Fate

• Review on Environmental Behavior and Fate of MTBE : This review discusses the environmental behavior of MTBE, a compound related to tert-Butyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate, focusing on its high solubility in water, low sorption to subsurface solids, and resistance to biodegradation in groundwater. Such studies inform the environmental management of related compounds (Squillace et al., 1997).

Chemical Synthesis and Applications

• Synthetic Applications of Sulfinamides : A review on the applications of tert-butanesulfinamide in the synthesis of N-heterocycles via sulfinimines covers the use of chiral sulfinamides, like tert-butanesulfinamide, in stereoselective amine synthesis. While not directly mentioning tert-Butyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate, the methodologies discussed could be relevant to its synthesis or the synthesis of related compounds (Philip et al., 2020).

Material Science Applications

• Polymer Membranes for Fuel Additives Purification : Research on the application of polymer membranes for the purification of fuel oxygenate additives, such as MTBE, through pervaporation suggests potential applications in the separation and purification processes for related compounds. This could extend to the purification or separation of tert-Butyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate from mixtures (Pulyalina et al., 2020).